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Compound of Interest

3-(2-Methoxyphenyl)propanoic
Compound Name: d
aci

Cat. No.: B180961

This guide provides crucial safety and logistical information for handling 3-(2-
Methoxyphenyl)propanoic acid in a laboratory setting. Adherence to these procedures is vital
for ensuring the safety of researchers and the integrity of experimental work.

Compound ldentification and Hazards:

Compound Name 3-(2-Methoxyphenyl)propanoic acid
CAS Number 6342-77-4[1]

Physical Form White to very pale yellow crystal powder[1]
Molecular Formula C10H1203[2][3]

Molecular Weight 180.2[1][2]

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Signal Word Warning[1]

Pictogram GHSO07 (Exclamation mark)[1]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling 3-(2-Methoxyphenyl)propanoic acid.

Protection Type Equipment Specification Purpose

Chemical safety goggles with
To protect eyes from splashes

Eye and Face Protection side shields or a face shield.[4] ) )
and airborne particles.[4][6]
[5]16]
Nitrile or neoprene gloves. A To prevent skin contact and
Skin Protection chemical-resistant lab coat or contamination of personal
apron.[4][5][6][7] clothing.[4][6]

A NIOSH-approved respirator
) ) with appropriate cartridges if To protect against inhalation of
Respiratory Protection } )
handling outside a fume hood harmful dust or vapors.[5][6]

or if dust is generated.[6][8]

) To protect feet from potential
Foot Protection Closed-toe shoes.[5][6] )
spills.[6]

Operational Plan: Safe Handling Procedure

Following a systematic workflow is essential for minimizing risks during the handling of this
compound.

1. Preparation and Engineering Controls:

e Ventilation: Always handle 3-(2-Methoxyphenyl)propanoic acid in a well-ventilated area.[8]
[9] For procedures that may generate dust or aerosols, a certified chemical fume hood is
required.[4][5]

» Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible.[5][6]

» Secondary Containment: Use secondary containment for open stock bottles when working in
any area.[7]

2. Handling:
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Avoid Contact: Prevent direct contact with skin and eyes, and avoid inhalation of dust.[6][9]

Opening Containers: Open containers with care, as threads of screw caps may be
contaminated.[7]

Weighing: If possible, weigh the compound directly within the fume hood to contain any dust.
Dilution: When preparing solutions, always add the acid to the solvent slowly.[4][10]
. Transport:

When moving the compound between laboratory areas, use a bottle carrier or other forms of
secondary containment to prevent spills.[5]

. Storage:
Store in a cool, dry, and well-ventilated area in a tightly sealed, compatible container.[9][11]
Keep away from incompatible materials such as strong oxidizing agents.[2][12]

Store acids separately from bases.[10]
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Caption: Workflow for Safely Handling 3-(2-Methoxyphenyl)propanoic acid.
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Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

1. Waste Collection:

o Contaminated Materials: All materials that have come into contact with 3-(2-
Methoxyphenyl)propanoic acid, including gloves, wipes, and disposable labware, must be
collected in a designated hazardous waste container.[6]

¢ Unused Compound: Unwanted or expired 3-(2-Methoxyphenyl)propanoic acid should be
disposed of as hazardous chemical waste.

2. Neutralization (for dilute acidic waste):

o Depending on institutional and local regulations, dilute acidic waste solutions may be
neutralized to a pH between 6 and 8 before disposal.[6]

» Slowly add a weak base, such as sodium bicarbonate, to the acidic solution while stirring.[4]
This should be done in a fume hood.

3. Container Rinsing:
o Empty containers that held the compound should be triple-rinsed with a suitable solvent.[6]

e The first rinseate should be collected as hazardous waste.[6] Subsequent rinses may be
disposed of down the drain with copious amounts of water, pending local regulations.

4. Final Disposal:

o All hazardous waste must be disposed of through the institution's environmental health and
safety office, following all local, state, and federal regulations.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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